Cas no 520-85-4 (Medroxyprogesterone)

• Product Name: Medroxyprogesterone
• CAS No: 520-85-4
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• MDL: MFCD00069474
• CID: 370253
• PubChem ID: 354335794
• Update Time: 2025-10-06

Medroxyprogesterone Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17-hydroxy-6-methyl-, (6a)-
• Medroxy Progesterone
• (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• MEDROXY PROGESTERONE,WHITE SOLID
• 17alpha-Hydroxy-6alpha-methylprogesterone
• 17-Hydroxy-6alpha-methylprogesterone
• 17α-Hydroxy-6α-methyl-4-pregnene-3,20-dione
• 17α-Hydroxy-6α-methylprogesterone
• Farlutal
• Hydroxymethylprogesterone
• Medrossiprogesterone
• Medroxiprogesteronum
• Medroxyprogesteron
• Medroxyprogesteronum
• U8840
• 6alpha-Methyl-17alpha-hydroxypregn-4-ene-3,20-dione
• NSC 27408
• U 8840
• Medroxyprogesterone
• CCG-101111
• CAS-520-85-4
• Farlutal inyectable (TN)
• Pregn-4-ene-3,20-dione, 17-hydroxy-6-alpha-methyl-
• CS-0694930
• MEDROXYPROGESTERONE [WHO-DD]
• Tox21_113401
• MLS000069571
• Pregn-4-ene-3,20-dione, 17-hydroxy-6-methyl-, (6-alpha)-
• Farlutal inyectable
• 6alpha-Methyl-4-pregnen-17alpha-ol-3,20-dione
• G03AC06
• MEDROXYPROGESTERONE [VANDF]
• LMST02030176
• 520-85-4
• 17-Hydroxy-6alpha-methyl-pregn-4-ene-3,20-dione
• Medroxiprogesterona (INN-Spanish)
• Pregn-4-ene-3,20-dione, 17-hydroxy-6alpha-methyl-
• (6?)-17-Hydroxy-6-methylpregn-4-ene-3,20-dione
• (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
• (6 alpha)-17-hydroxy-6-methylpregn-4-ene-3,20-dione
• MEDROXYPROGESTERONE [HSDB]
• 17alpha-Hydroxy-6alpha-methylprogesterone;U8840
• 6alpha-Methyl-17alpha-hydroxyprogesterone
• Pregn-4-ene-3, 17-hydroxy-6.alpha.-methyl-
• HY-B0648R
• NCGC00023064-05
• SMR000058769
• NCGC00023064-04
• DTXCID8016508
• EINECS 208-298-6
• MS-25295
• Medrossiprogesterone [DCIT]
• MLS002639162
• 17 alpha-Hydroxy-6 alpha-Methylprogesterone
• C07119
• NCGC00183122-01
• Opera_ID_433
• MEDROXYPROGESTERONE [MI]
• CPD000058769
• M3113
• Pregn-4-ene-3, 17-hydroxy-6-methyl-, (6.alpha.)-
• HY-B0648
• HSU1C9YRES
• L02AB02
• HSDB 3114
• UNII-HSU1C9YRES
• Tox21_113401_1
• D08166
• 6.alpha.-Methyl-17.alpha.-hydroxyprogesterone
• 6alpha-Methyl-5-pregnen-17alpha-ol-3,20-dione
• Medroxyprogesterone (INN)
• MEDROXYPROGESTERONE [INN]
• MEDROXYPROGESTERONE ACETATE IMPURITY B [EP IMPURITY]
• MEDROXYPROGESTERONE [WHO-IP]
• BRN 2510965
• 6-Dihydromegestrol
• MEDROXYPROGESTERONE ACETATE IMPURITY B [WHO-IP]
• Q416667
• Medroxiprogesterona [INN-Spanish]
• MFCD00069474
• 17-Hydroxy-6a-methylprogesterone
• Medroxyprogesteronum [INN-Latin]
• 17-Hydroxy-6-methylprogesterone;U8840
• Z1501485367
• (6S,8R,10R,13S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
• C75441
• AC-14528
• Medroxyprogesteronum (INN-Latin)
• Medroxyprogesterone (Standard)
• MLS001076098
• HMS2230B08
• CHEMBL1390
• s3635
• (6alpha)-17-hydroxy-6-methylpregn-4-ene-3,20-dione
• NSC-27408
• 17 alpha Hydroxy 6 alpha Methylprogesterone
• SCHEMBL37494
• AKOS015961681
• A899740
• 17-Hydroxy-6.alpha.-methylprogesterone
• Medroxiprogesterona
• MRF-0000022
• 6-alpha-Methyl-17-alpha-hydroxyprogesterone
• Medroxyprogesterone [INN:BAN]
• 4-08-00-02211 (Beilstein Handbook Reference)
• PREN-4-ENE-3,20-DIONE, 17-HYDROXY-6-METHYL-, (6ALPHA)-
• NS00009207
• 17.alpha.-Hydroxy-6.alpha.-methylprogesterone
• 17-hydroxy-6alpha-methylpregn-4-ene-3,20-dione
• Medroxyprogesterone, VETRANAL(TM), analytical standard
• CHEBI:6715
• GTPL2879
• 17-HYDROXY-6.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
• DTXSID0036508
• MLS001424229
• 17alpha-Hydroxy-6alpha-methyl-4-pregnene-3,20-dione
• NSC27408
• Pregn-4-ene-3,20-dione, 17-hydroxy-6-methyl-, (6alpha)-
• NC00361
• HMS2052A13
• G03DA02
• Medroxyprogesterone Acetate Imp. B
• BRD-K99615199-001-18-5
• FRQMUZJSZHZSGN-HBNHAYAOSA-N

• MDL： MFCD00069474
• Inchi： 1S/C22H32O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h12-13,16-18,25H,5-11H2,1-4H3/t13-,16+,17-,18-,20+,21-,22-/m0/s1
• InChI Key： FRQMUZJSZHZSGN-HBNHAYAOSA-N
• SMILES： O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: nothing
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215.0 to 220.0 deg-C
• Boiling Point: 496.4°C at 760 mmHg
• Flash Point: 263°C
• Refractive Index: 1.5000 (estimate)
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 54.37000
• LogP: 4.08440
• Merck: 5793
• Specific Rotation: D25 +75° (in chloroform)
• λmax: 241(EtOH)(lit.)

Medroxyprogesterone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： 48-63-68
• Safety Instruction： 22-24/25
• RTECS：TU5300000
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature(BD137335)
• Safety Term：S22-S24/25
• Risk Phrases：R48; R63; R68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives